Cas no 57422-02-3 (Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1))
57422-02-3 structure
Product Name:Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1)
CAS No:57422-02-3
MF:C16H14ClNO2
MW:287.740863323212
CID:386024
PubChem ID:24195346
Update Time:2025-04-19
Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1)
- 5-(4-methoxyphenoxy)isoquinoline,hydrochloride
- CTK1H4828
- NSC180257
- NSC-180257
- DTXSID80638628
- 57422-02-3
- 5-(4-Methoxyphenoxy)isoquinoline--hydrogen chloride (1/1)
-
- Inchi: 1S/C16H13NO2.ClH/c1-18-13-5-7-14(8-6-13)19-16-4-2-3-12-11-17-10-9-15(12)16;/h2-11H,1H3;1H
- InChI Key: BUSCTBCDVMXPKU-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC(=CC=1)OC)C1=CC=CC2C=NC=CC=21
Computed Properties
- Exact Mass: 251.09469
- Monoisotopic Mass: 287.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- PSA: 31.35
- LogP: 4.83770
Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1) Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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